Cas no 624-64-6 (2-BUTENE)

2-BUTENE structure
2-BUTENE structure
Product Name:2-BUTENE
CAS No:624-64-6
MF:C4H8
MW:56.1063213348389
MDL:MFCD00064458
CID:503230
PubChem ID:62695
Update Time:2025-04-19

2-BUTENE Chemical and Physical Properties

Names and Identifiers

    • 2-BUTENE
    • (E)-2-Butene
    • (E)-2-C4H8
    • (E)-But-2-ene
    • 2-Butene,(E)-
    • 2-trans-Butene
    • beta-trans-butylene
    • low-boilingbutene-2
    • t-butene-2
    • 2-Butene, (2E)-
    • trans-2-Butene
    • trans-2-Butene (in cylinder without valve) [To use this product charged in cylinder, a valve is required which is sold separately (Product Code:V0030)]
    • trans-1,2-dimethylethylene
    • EINECS 210-855-3
    • (2E)-but-2-ene
    • 017NGL487F
    • e-but-2-ene
    • AKOS025295555
    • CCRIS 8971
    • BRN 1718755
    • CHEBI:48363
    • 624-64-6
    • EINECS 203-452-9
    • Dimethylethylene
    • 2-BUTENE (E)-FORM [MI]
    • Q27121170
    • E-.BETA.-BUTYLENE
    • CHEBI:48365
    • 2-Butene,(2E)-
    • MFCD00064458
    • UNII-S1SK37516R
    • DTXSID7027255
    • 2-Butenes, cis & trans
    • E-2-BUTENE
    • Butylene-2
    • 2-Butene-trans
    • but-2-ene
    • 107-01-7
    • UNII-017NGL487F
    • trans-2-Butene, >=99%
    • beta-Butylene
    • HSDB 5723
    • .beta.-Butylene
    • HSDB 180
    • 2-Buten
    • NS00007689
    • EC 203-452-9
    • Butene, 2-
    • 2-Butene, trans-
    • (2E)-2-Butene
    • trans-but-2-ene
    • 2-BUTENE (E)-FORM
    • beta-Butene
    • .BETA.-BUTYLENE, E-
    • TRANS-2-BUTENE [HSDB]
    • B0691
    • Pseudobutylene
    • EINECS 273-307-2
    • 2-BUTENE, (E)-
    • trans-Butene
    • Butene-2
    • S1SK37516R
    • 3-01-00-00732 (Beilstein Handbook Reference)
    • 68956-54-7
    • CH3CH=CHCH3
    • trans-But-2-en
    • Low-boiling butene-2
    • MDL： MFCD00064458
    • Inchi： 1S/C4H8/c1-3-4-2/h3-4H,1-2H3/b4-3+
    • InChI Key： IAQRGUVFOMOMEM-ONEGZZNKSA-N
    • SMILES： C(/C)=C\C

Computed Properties

  • Exact Mass: 56.06260
  • Monoisotopic Mass: 56.0626
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 15.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Colorless flammable gas
  • Density: 0.5990
  • Melting Point: −140 °C(lit.)
  • Boiling Point: 1 °C(lit.)
  • Flash Point: <−30 °F
  • Refractive Index: 1.3932
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, peroxides, peroxyacids, aluminium tetrahydroborate. Extremely flammable.
  • PSA: 0.00000
  • LogP: 1.58240
  • Solubility: Soluble in organic solvents, insoluble in water
  • Merck: 1520
  • Vapor Pressure: 2575 mm Hg ( 37.7 °C)

2-BUTENE Security Information

  • Hazardous Material transportation number：UN 1012 2.1
  • WGK Germany：3
  • Hazard Category Code： 12-11
  • Safety Instruction： S16-S38
  • RTECS：EM2932000
  • Hazardous Material Identification： F F+
  • Hazard Level：2.1
  • Risk Phrases：R12
  • Safety Term：2.1
  • HazardClass：2.1
  • Explosive Limit：9.7%

2-BUTENE Customs Data

  • HS CODE：2901232000
  • Customs Data：

    China Customs Code:

    2901232000

    Overview:

    2901232000 2-Butene.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:2.0%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2901232000 (e)-but-2-ene.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:2.0%.general tariff:20.0%

2-BUTENE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB138462-50 g
trans-2-Butene, 99%; .
 624-64-6 99%
50 g
 €395.00 2023-07-20
abcr
AB138462-250 g
trans-2-Butene, 99%; .
 624-64-6 99%
250 g
 €745.00 2023-07-20
Apollo Scientific
OR4472-50g
(2E)-But-2-ene
 624-64-6 95%
50g
 £378.00 2025-02-20
Apollo Scientific
OR4472-200g
(2E)-But-2-ene
 624-64-6 95%
200g
 £802.00 2025-02-20
abcr
AB138462-50g
trans-2-Butene, 99%; .
 624-64-6 99%
50g
 €395.00 2025-04-17
abcr
AB138462-250g
trans-2-Butene, 99%; .
 624-64-6 99%
250g
 €745.00 2025-04-17

2-BUTENE Production Method

Production Method 1

111-70-6 111-70-6
624-64-6 624-64-6
141-93-5 141-93-5
931-88-4 931-88-4
575-37-1 575-37-1
2146-37-4 2146-37-4
930-18-7 930-18-7
690-08-4 690-08-4
19037-72-0 19037-72-0
52161-57-6 52161-57-6
16327-38-1 16327-38-1
824-90-8 824-90-8
622-96-8 622-96-8
264-09-5 264-09-5
3404-65-7 3404-65-7
616-12-6 616-12-6
691-38-3 691-38-3
824-22-6 824-22-6
Reaction Conditions
1.1 Catalysts: Vanadium ;  100 - 550 °C
Reference
Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock
, World Intellectual Property Organization, , ,

Production Method 2

624-64-6 624-64-6
141-93-5 141-93-5
930-18-7 930-18-7
17057-82-8 17057-82-8
19037-72-0 19037-72-0
620-14-4 620-14-4
622-96-8 622-96-8
Reaction Conditions
1.1 Catalysts: Vanadium ;  100 - 550 °C
Reference
Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock
, World Intellectual Property Organization, , ,

2-BUTENE Raw materials

2-BUTENE Preparation Products

2-BUTENE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:624-64-6)2-BUTENE
Order Number:A1210703
Stock Status:in Stock
Quantity:50g/250g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):234.0/441.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:624-64-6)反-2-丁烯
Order Number:LE25905199
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:53
Price ($):discuss personally
Email:18501500038@163.com

2-BUTENE Related Literature

Related Categories

624-64-6 (2-BUTENE) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:624-64-6)2-BUTENE
A1210703
Purity:99%/99%
Quantity:50g/250g
Price ($):234.0/441.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:624-64-6)反-2-丁烯
LE25905199
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email